Cas no 77759-08-1 (2,6-dinitroBenzeneethanol)

2,6-dinitroBenzeneethanol structure
2,6-dinitroBenzeneethanol structure
Product Name:2,6-dinitroBenzeneethanol
CAS No:77759-08-1
MF:C8H8N2O5
MW:212.15952205658
CID:2129164
PubChem ID:10867583
Update Time:2025-04-21

2,6-dinitroBenzeneethanol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dinitroBenzeneethanol
    • 2-(2,6-dinitrophenyl)ethanol
    • 77759-08-1
    • OCXQLKJLFTYTQK-UHFFFAOYSA-N
    • SCHEMBL7159890
    • DA-16729
    • Inchi: 1S/C8H8N2O5/c11-5-4-6-7(9(12)13)2-1-3-8(6)10(14)15/h1-3,11H,4-5H2
    • InChI Key: OCXQLKJLFTYTQK-UHFFFAOYSA-N
    • SMILES: OCCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 212.04332136Da
  • Monoisotopic Mass: 212.04332136Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 112Ų
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